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Compound of Interest

Compound Name: 2-lodo-5-methoxybenzaldehyde

Cat. No.: B1310537

This technical guide provides an in-depth overview of the physical and chemical properties of
2-lodo-5-methoxybenzaldehyde, with a specific focus on its melting point and appearance.
The information is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis.

Physicochemical Data

The key quantitative physicochemical properties of 2-lodo-5-methoxybenzaldehyde are
summarized in the table below for easy reference and comparison.

Property Value Reference
CAS Number 77287-58-2 [1][21[3]
Molecular Formula C8H7I102 [11[2][3]
Molecular Weight 262.046 g/mol [2]

Melting Point 110°C to 115°C [2]
Appearance White to Yellow Solid [2]
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Experimental Protocols
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The determination of the melting point and the characterization of the appearance are

fundamental experiments for the identification and quality control of chemical compounds.

Standard methodologies for these procedures are detailed below.

Melting Point Determination

The melting point of 2-lodo-5-methoxybenzaldehyde is determined using the capillary method

with a calibrated melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Calibrated thermometer

Procedure:

Sample Preparation: A small amount of the crystalline 2-lodo-5-methoxybenzaldehyde is
finely ground using a mortar and pestle to ensure a uniform particle size.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed
sample is achieved.

Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus. The temperature is ramped up quickly to about 10-15°C below the expected
melting point (110°C).

Observation: The heating rate is then reduced to 1-2°C per minute. The sample is observed
closely through the magnifying lens.
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the final melting point. The melting range is reported as the range between
these two temperatures.

Characterization of Appearance

The appearance of a chemical compound is a qualitative assessment of its physical state,
color, and form.

Apparatus:

e Spatula

o White viewing surface (e.g., a ceramic tile or a watch glass)
 Light source with consistent color temperature

Procedure:

Sample Preparation: A small, representative sample of 2-lodo-5-methoxybenzaldehyde is
taken from the container using a clean spatula.

o Observation: The sample is placed on a white viewing surface to ensure accurate color
perception.

« lllumination: The sample is observed under a consistent and bright light source.
» Description: The following characteristics are noted and recorded:

o Physical State: e.g., solid, powder, crystalline.

o Color: e.g., white, off-white, yellow.

o Form: e.qg., fine powder, crystalline needles, granules.

For 2-lodo-5-methoxybenzaldehyde, the expected appearance is a white to yellow solid.[2]
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Logical Relationship Diagram

The following diagram illustrates the logical connection between the chemical identity of 2-
lodo-5-methoxybenzaldehyde and its observable physical properties.
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Fig. 1: Relationship between chemical identity and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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